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Compound of Interest

Compound Name: Einecs 235-359-4

Cat. No.: B15175118 Get Quote

Technical Support Center: Samarium Cobalt (SmCo)
Magnets
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing cracking and chipping in brittle

Samarium Cobalt (SmCo) magnets.

Frequently Asked Questions (FAQs)
Q1: Why are my SmCo magnets chipping and cracking so easily?

A1: Samarium Cobalt (SmCo) magnets are inherently brittle due to their manufacturing

process, which involves sintering.[1][2] This process creates a strong magnetic material but

does not optimize for mechanical strength, leaving the magnets susceptible to chipping and

cracking under stress.[3][4]

Q2: What are the primary causes of physical damage to SmCo magnets in a laboratory

setting?

A2: The most common causes of cracking and chipping in a lab setting include:

Mechanical Shock: Dropping the magnets or allowing them to slam into each other or onto a

hard surface is a primary cause of fracture.[5][6]
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Improper Handling: Applying excessive force, using standard tools for machining, or not

wearing protective gear can lead to damage.[5][7]

Thermal Shock: Although SmCo magnets have excellent thermal stability, rapid and extreme

temperature fluctuations can induce stress and cracking.[8]

Strong Magnetic Forces: The powerful attraction between SmCo magnets can cause them to

accelerate towards each other unexpectedly, resulting in high-impact collisions.[5][7]

Q3: Can temperature affect the physical integrity of SmCo magnets?

A3: Yes. While SmCo magnets are known for their high operating temperatures (up to 350°C

for some grades), they are not immune to thermal shock.[8][9][10] Rapid changes in

temperature can cause expansion and contraction, leading to internal stresses that may result

in microfractures.[6] It is crucial to allow for gradual temperature changes during experiments.

Q4: Are there different types of SmCo magnets with varying levels of brittleness?

A4: There are two main series of SmCo magnets: SmCo5 and Sm2Co17.[3][9] Both are brittle,

but their mechanical properties can vary slightly. However, for practical purposes in preventing

chipping, both should be handled with the same high level of care. The primary difference

between the series lies in their magnetic properties and temperature resistance.[3][9]

Q5: Do coatings help in preventing chipping and cracking?

A5: Yes, coatings can provide a protective layer that helps absorb minor impacts and prevent

chipping.[11][12][13] While SmCo magnets have good corrosion resistance and often do not

require coatings for this purpose, a coating can enhance their physical durability.[3] Common

coatings that can offer additional protection include Nickel-Copper-Nickel, epoxy, and PTFE

(Teflon).[11][12][13]

Troubleshooting Guides
Guide 1: Diagnosing the Cause of Magnet Fracturing
If you are experiencing repeated fracturing of your SmCo magnets, use the following guide to

identify the potential cause.
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Step 1: Examine the Handling Protocol

Are personnel wearing appropriate safety gear, including eye protection and gloves?[5][14]

Are non-magnetic tools being used when working in close proximity to the magnets?

Are magnets being kept at a safe distance from each other to prevent accidental attraction

and collision?[5]

Step 2: Review the Experimental Setup

Are the magnets securely mounted to prevent vibration or movement?

Is there any evidence of direct impact from other components in the setup?

Are the magnets being subjected to rapid temperature changes?[8]

Step 3: Inspect the Magnets Pre-Experiment

Are there any pre-existing micro-cracks or chips from shipping or previous handling? Even

small defects can propagate under stress.

Are the magnets clean and free of debris that could create pressure points?

The following diagram illustrates a logical workflow for troubleshooting magnet damage:
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Troubleshooting workflow for SmCo magnet damage.

Experimental Protocols
Protocol 1: Safe Handling and Storage of SmCo Magnets

Preparation: Before handling, remove all metallic objects from your person and the

immediate workspace to prevent accidental magnetic attraction.[15] This includes watches,

keys, and tools.
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Protective Gear: Always wear safety glasses to protect against flying chips in the event of a

fracture.[5][14] For larger magnets, wear protective gloves to prevent pinching.[5]

Handling:

Handle one magnet at a time.

To separate magnets, slide them apart rather than trying to pull them directly away from

each other.

Never allow magnets to "jump" together or to a metal surface.[1] Control their movement

at all times.

Storage:

Store magnets in a clean, dry environment.[16]

Keep them in their original packaging with spacers whenever possible.[16]

Store different magnet types separately to avoid demagnetization effects.[16]

Ensure they are stored away from sensitive electronic equipment.[5]

Protocol 2: Mounting SmCo Magnets for Experiments
Surface Preparation: Ensure the mounting surface is clean, flat, and free of any debris that

could create a pressure point on the magnet.

Adhesive Mounting:

Use a high-strength, two-part epoxy or a specialized magnet adhesive.

Apply a thin, even layer of adhesive to the entire surface of the magnet to be mounted.

Press the magnet firmly onto the surface and clamp with even pressure until the adhesive

is fully cured. Avoid point-source clamping that could stress the magnet.

Mechanical Mounting:
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If using a housing, ensure it is designed to hold the magnet securely without applying

stress to the edges.

Use non-magnetic screws and fasteners.

Incorporate a soft material like a thin polymer shim between the magnet and any hard

mounting surfaces to distribute the load evenly.

Data Presentation
Table 1: Mechanical and Thermal Properties of SmCo
Magnets

Property SmCo5 Sm2Co17 Unit

Density 8.2 - 8.4 8.3 - 8.5 g/cm³

Vickers Hardness 450 - 500 500 - 600 Hv

Compressive Strength ~1000 ~800 MPa

Bending Strength 150 - 180 130 - 150 MPa

Max. Operating Temp. ~250 ~300 - 350 °C

Curie Temperature ~750 ~800 °C

Temp. Coeff. of Br -0.05 -0.03 %/°C

Data compiled from multiple sources.[1][9][10][17]

Table 2: Protective Coating Options for Enhanced
Durability
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Coating Type Max. Working Temp.
Key Benefits for
Brittleness Prevention

Nickel (Ni-Cu-Ni) ~220 - 240 °C

Provides a hard, protective

layer against chipping and

abrasion.

Epoxy ~150 °C

Excellent barrier against

moisture and provides a

cushioning effect.

PTFE (Teflon) ~250 °C

Offers excellent protection

against impact and chemical

resistance.

Rubber ~80 - 100 °C
Provides significant shock

absorption and slip resistance.

Data primarily based on coatings for Neodymium magnets, which are also applicable for the

physical protection of SmCo magnets.[11][12][13][18]

Visualizations
The following diagram outlines the key preventative measures to minimize the risk of cracking

and chipping in SmCo magnets.

Preventing Cracking & Chipping
in SmCo Magnets

Proper Handling Secure Storage Careful Mounting Protective Coatings

Avoid Mechanical Shock Use Protective Gear Control Magnetic Attraction Use Original Packaging Maintain Safe Distances Clean, Dry Environment Even Pressure Distribution Use Adhesives or
Soft Shims Avoid Point Stresses Ni-Cu-Ni for Hardness Epoxy/Rubber for Cushioning PTFE for Impact Resistance

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.first4magnets.com/magnet-coatings
https://www.stanfordmagnets.com/what-are-the-coatings-for-rare-earth-magnets.html
https://suprememagnets.com/blogs/articles/not-so-superficial-a-guide-to-magnet-coatings
https://www.magnetapplications.com/blog/coatings-for-neodymium-magnets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Key preventative measures for SmCo magnet integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to prevent cracking and chipping in brittle SmCo
magnets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175118#how-to-prevent-cracking-and-chipping-in-
brittle-smco-magnets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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